1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol

• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 1-(morpholin-4-ylmethyl)cyclopropan-1-ol
• InChI: InChI=1S/C8H15NO2/c10-8(1-2-8)7-9-3-5-11-6-4-9/h10H,1-7H2
• InChI Key: VYDHEGKYNRQEKJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN2CCOCC2)O

Description

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol is a novel organic compound with the molecular formula C8H15NO2 and a molecular weight of 157.21 g/mol .

Preparation Methods

The synthesis of 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol typically involves the reaction of cyclopropanol with morpholine in the presence of a suitable catalyst . The reaction conditions often include moderate temperatures and controlled pH levels to ensure optimal yield and purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to meet commercial standards .

Chemical Reactions Analysis

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the morpholine group can be replaced by other nucleophiles under appropriate conditions.

Scientific Research Applications

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol has a wide range of applications in scientific research, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: This compound is utilized in the study of biological processes and as a tool for investigating enzyme mechanisms.

Industry: It is employed in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol involves its interaction with specific molecular targets and pathways. The morpholine group can form hydrogen bonds with target proteins, influencing their activity and function . Additionally, the cyclopropanol moiety can undergo metabolic transformations, leading to the formation of active metabolites that exert biological effects .

Comparison with Similar Compounds

1-[(Morpholin-4-yl)methyl]cyclopropan-1-ol can be compared with other similar compounds, such as:

1-(Morpholin-2-yl)cyclopropan-1-ol hydrochloride: This compound has a similar structure but differs in the position of the morpholine group and the presence of a hydrochloride salt.

Cyclopropanol, 1-(4-morpholinylmethyl)-: This compound shares the cyclopropanol and morpholine moieties but may have different functional groups or substituents.

The uniqueness of this compound lies in its specific structural arrangement, which imparts distinct chemical and biological properties.